17β-Estradiol 17-Sulfate Potassium Salt
Description
17β-Estradiol 17-Sulfate Potassium Salt is a sulfated form of the steroid hormone 17β-estradiol . It is common in fetal plasma and in the breast tissues of patients with mammary carcinoma . Sulfated estrogens, including estradiol 3-sulfate, can be converted back to the parent compound by sulfatases .
Molecular Structure Analysis
The molecular formula of 17β-Estradiol 17-Sulfate Potassium Salt is C18H23KO5S . The formal name is (17β)-3- (sulfooxy)estra-1,3,5 (10)-trien-17-yl,β-D-glucopyranosiduronic acid, dipotassium salt .Mechanism of Action
Future Directions
The role of 17β-Estradiol and estrogen receptors in the regulation of Ca2+ and in the proliferation of cells is a potential area of future research . Additionally, the up-regulation of energy metabolic pathways, cellular proliferation, and tumor invasiveness in ER+ breast cancer spheroids by 17β-Estradiol is another promising direction .
properties
| { "Design of the Synthesis Pathway": "The synthesis of 17β-Estradiol 17-Sulfate Potassium Salt can be achieved through a multi-step reaction pathway.", "Starting Materials": ["Estradiol", "Sulfuric Acid", "Potassium Hydroxide", "Methanol", "Acetone", "Diethyl Ether"], "Reaction": [ { "Step 1": "Estradiol is dissolved in methanol and reacted with sulfuric acid to yield estradiol sulfate." }, { "Step 2": "Estradiol sulfate is then dissolved in acetone and reacted with potassium hydroxide to yield potassium estradiol sulfate." }, { "Step 3": "The potassium estradiol sulfate is then dissolved in diethyl ether and reacted with potassium chloride to yield 17β-Estradiol 17-Sulfate Potassium Salt." } ] } | |
CAS RN |
23929-50-2 |
Product Name |
17β-Estradiol 17-Sulfate Potassium Salt |
Molecular Formula |
C18H23KO5S |
Molecular Weight |
390.535 |
IUPAC Name |
potassium;(8R,9S,13S,14S,17S)-13-methyl-17-sulfooxy-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthren-3-olate |
InChI |
InChI=1S/C18H24O5S.K/c1-18-9-8-14-13-5-3-12(19)10-11(13)2-4-15(14)16(18)6-7-17(18)23-24(20,21)22;/h3,5,10,14-17,19H,2,4,6-9H2,1H3,(H,20,21,22);/q;+1/p-1/t14-,15-,16+,17+,18+;/m1./s1 |
InChI Key |
BLUAEJZSNBVUIF-CMZLOHJFSA-M |
SMILES |
CC12CCC3C(C1CCC2OS(=O)(=O)O)CCC4=C3C=CC(=C4)[O-].[K+] |
synonyms |
Potassium (8R,9S,13S,14S,17S)-3-Hydroxy-13-methyl-7,8,9,11,12,13,14,15,16,17-decahydro-6H-cyclopenta[a]phenanthren-17-yl Sulfate |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![[2-(2,4-Dichlorophenyl)-1,3-dioxolan-2-yl]methanol](/img/structure/B570335.png)
![2-Methylthiazolo[5,4-f]quinoxaline](/img/structure/B570343.png)
![(1S,2S,3R,4R)-rel-3-((tert-Butoxycarbonyl)amino)bicyclo[2.2.1]heptane-2-carboxylic Acid](/img/structure/B570346.png)
